Cas no 2260935-90-6 (2-Methyl-3-methylsulfonylaniline;hydrochloride)

• Product Name: 2-Methyl-3-methylsulfonylaniline;hydrochloride
• CAS No: 2260935-90-6
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• CID: 6056873
• PubChem ID: 137945157
• Update Time: 2025-05-21

2-Methyl-3-methylsulfonylaniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-2-methylaniline hydrochloride
• 2260935-90-6
• 2-Methyl-3-methylsulfonylaniline;hydrochloride
• EN300-6732361

• Inchi： 1S/C8H11NO2S.ClH/c1-6-7(9)4-3-5-8(6)12(2,10)11;/h3-5H,9H2,1-2H3;1H
• InChI Key： NDVSXGIYLFTXAL-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC=C(C=1C)N)(=O)=O

Computed Properties

• Exact Mass: 221.0277275g/mol
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-Methyl-3-methylsulfonylaniline;hydrochloride

Compound CAS No 2260935-90-6: 2-Methyl-3-methylsulfonylaniline Hydrochloride

The compound with CAS number 2260935-90-6, commonly referred to as 2-Methyl-3-methylsulfonylaniline hydrochloride, is a significant chemical entity in the field of organic synthesis and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule consists of a methyl group attached to the aniline ring at the 2-position and a methylsulfonyl group at the 3-position, forming a substituted aniline derivative. The hydrochloride salt form indicates its ability to form stable ionic bonds, which is advantageous for various chemical reactions and formulations.

Recent studies have highlighted the importance of substituted aniline derivatives in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacological properties. The presence of the methylsulfonyl group in 2-Methyl-3-methylsulfonylaniline hydrochloride introduces electronic and steric effects that can influence the compound's reactivity, solubility, and biological activity. These properties make it a valuable precursor in the synthesis of more complex molecules, including potential drug candidates.

One of the most notable applications of this compound is in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for therapeutic agents, leveraging its solubility properties to enhance drug bioavailability. Additionally, its role as an intermediate in the synthesis of antimicrobial agents has been documented in recent literature, where it serves as a key building block for constructing molecules with potent antibacterial activity.

The synthesis of 2-Methyl-3-methylsulfonylaniline hydrochloride involves a multi-step process that typically includes nucleophilic substitution reactions and acid-base neutralization. The use of methyl sulfonic acid as a sulfonating agent is pivotal in introducing the methylsulfonyl group onto the aromatic ring. This method ensures high yield and purity, which are critical for downstream applications.

In terms of physical properties, this compound exhibits a melting point range suitable for various chemical processes and has demonstrated stability under standard storage conditions. Its solubility characteristics make it amenable to both organic and aqueous reaction environments, further enhancing its versatility in synthetic chemistry.

Recent advancements in computational chemistry have allowed for detailed molecular modeling studies of 2-Methyl-3-methylsulfonylaniline hydrochloride, providing insights into its electronic structure and potential interactions with biological targets. These studies have paved the way for rational drug design approaches, where structural modifications can be made to optimize pharmacokinetic profiles and therapeutic efficacy.

In conclusion, CAS No 2260935-90-6, or 2-Methyl-3-methylsulfonylaniline hydrochloride, stands out as a versatile chemical entity with promising applications across multiple domains. Its unique structural features, combined with recent research advancements, underscore its potential as a key component in future drug discovery efforts and material innovation.